Cas no 2228659-10-5 (3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole)

• Product Name: 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole
• CAS No: 2228659-10-5
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• CID: 5846648
• PubChem ID: 165640507
• Update Time: 2025-06-08

3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole
• EN300-1921619
• 2228659-10-5

• Inchi： 1S/C14H14BrN/c1-5-14(2,3)13-12(15)10-8-6-7-9-11(10)16(13)4/h1,6-9H,2-4H3
• InChI Key： HYJNAGUJBAUIGJ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1C(C#C)(C)C

Computed Properties

• Exact Mass: 275.03096g/mol
• Monoisotopic Mass: 275.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole

Introduction to 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole (CAS No: 2228659-10-5)

3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2228659-10-5, belongs to the indole family, a class of molecules widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including a bromine substituent, an alkyne moiety, and a methyl group, makes this compound a promising candidate for further exploration in drug discovery and development.

The indole core is a privileged scaffold in medicinal chemistry, known for its role in numerous bioactive molecules. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The specific substitution pattern in 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole introduces unique electronic and steric properties that can influence its interactions with biological targets. The bromine atom, for instance, can serve as a handle for further chemical modifications via cross-coupling reactions, while the alkyne group provides a versatile site for functionalization.

In recent years, there has been a growing interest in the development of small molecules that modulate protein-protein interactions (PPIs). Indole derivatives have shown promise in this area due to their ability to bind to hydrophobic pockets on protein surfaces. The structural features of 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole suggest that it may interact with specific PPIs, making it a potential lead compound for the development of novel therapeutic agents. For example, studies have demonstrated that indole-based molecules can disrupt aberrant protein-protein interactions involved in cancer progression and inflammation.

Moreover, the alkyne group in 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole offers opportunities for post-synthetic modifications. Alkynes are widely used in bioconjugation chemistry due to their reactivity with azides via click chemistry reactions. This capability allows for the facile introduction of diverse functional groups or biomolecules, enabling the development of probes for biochemical assays or targeted drug delivery systems. The combination of these features makes this compound a versatile tool for both academic research and industrial applications.

The synthesis of 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)-1H-indole involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps typically include the formation of the indole core, followed by functionalization at the 1-position with a methyl group and at the 2-position with a bromine atom. The introduction of the alkyne group is often achieved through Sonogashira coupling or other transition-metal-catalyzed reactions. These synthetic strategies not only showcase the capabilities of modern organic chemistry but also provide insights into how structural modifications can fine-tune biological activity.

Recent computational studies have begun to elucidate the binding modes of indole derivatives to biological targets. Molecular docking simulations have shown that compounds like 3-bromo-1-methyl-2-(2-methylbut-3-yn-2-yll)-1H-indole can interact with proteins through hydrophobic interactions and π-stacking interactions. These findings are consistent with experimental data from crystal structures of protein-ligand complexes. By leveraging computational methods, researchers can predict potential binding affinities and optimize lead compounds before investing in costly wet-lab experiments.

The pharmacological profile of 3-bromo-l-methyl-Z-(Z-methyIbut-S'-yn-S'-yl)-l-H-indole is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathways. For instance, indole derivatives have been reported to inhibit kinases involved in cancer signaling pathways. The presence of multiple substituents in this compound may enhance its binding affinity or selectivity compared to simpler indole analogs. Further pharmacokinetic studies are needed to assess its metabolic stability and bioavailability.

In conclusion,Z-bromo-l-methyl-Z-(Z-methyllut-S'-yn-S'-yl)-l-H-indole (CAS No: 2228659-l0-S) represents an intriguing molecule with potential applications in drug discovery and medicinal chemistry. Its unique structural features offer opportunities for both chemical modification and biological exploration. As research in this area progresses,Z-bromo-l-methyI-Z-(Z-methyllut-S'-yn-S'-yl)-l-H-indole may emerge as a valuable tool for developing novel therapeutic agents targeting various diseases. Continued investigation into its biological activity and synthetic versatility will be crucial in realizing its full potential.